4-Methylazepan-3-onehydrochloride
Overview
Description
4-Methylazepan-3-one hydrochloride is a chemical compound with the molecular formula C7H13NO·HCl It is a derivative of azepane, a seven-membered heterocyclic compound containing one nitrogen atom
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of 4-methylazepan-3-one hydrochloride typically involves the cyclization of appropriate precursors under controlled conditions
Industrial Production Methods
Industrial production of 4-methylazepan-3-one hydrochloride may involve large-scale synthesis using optimized reaction conditions to ensure high yield and purity. This often includes the use of continuous flow reactors and advanced purification techniques to isolate the desired compound efficiently.
Chemical Reactions Analysis
Types of Reactions
4-Methylazepan-3-one hydrochloride can undergo various chemical reactions, including:
Oxidation: The compound can be oxidized to form corresponding oxo derivatives.
Reduction: Reduction reactions can convert the compound into its reduced forms.
Substitution: The nitrogen atom in the azepane ring can participate in nucleophilic substitution reactions.
Common Reagents and Conditions
Oxidation: Common oxidizing agents include potassium permanganate and chromium trioxide.
Reduction: Reducing agents such as lithium aluminum hydride and sodium borohydride are often used.
Substitution: Reagents like alkyl halides and acyl chlorides can be used under basic or acidic conditions.
Major Products Formed
The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield oxo derivatives, while substitution reactions can introduce various functional groups into the azepane ring.
Scientific Research Applications
4-Methylazepan-3-one hydrochloride has several scientific research applications:
Chemistry: It is used as a building block in the synthesis of more complex molecules.
Biology: The compound can be used in studies involving nitrogen-containing heterocycles.
Industry: It may be used in the production of specialty chemicals and materials.
Mechanism of Action
The mechanism of action of 4-methylazepan-3-one hydrochloride involves its interaction with molecular targets in biological systems. The nitrogen atom in the azepane ring can form hydrogen bonds and other interactions with proteins and enzymes, modulating their activity. This can lead to various biological effects, depending on the specific targets and pathways involved.
Comparison with Similar Compounds
Similar Compounds
- 1-Methylazepan-4-one hydrochloride
- 3-Methylazepan-4-one hydrochloride
- Azelastine hydrochloride
Uniqueness
4-Methylazepan-3-one hydrochloride is unique due to its specific substitution pattern on the azepane ring, which can influence its chemical reactivity and biological activity. Compared to similar compounds, it may exhibit distinct properties and applications, making it a valuable compound for research and development.
Properties
Molecular Formula |
C7H14ClNO |
|---|---|
Molecular Weight |
163.64 g/mol |
IUPAC Name |
4-methylazepan-3-one;hydrochloride |
InChI |
InChI=1S/C7H13NO.ClH/c1-6-3-2-4-8-5-7(6)9;/h6,8H,2-5H2,1H3;1H |
InChI Key |
JMDUMGVGYQRURC-UHFFFAOYSA-N |
Canonical SMILES |
CC1CCCNCC1=O.Cl |
Origin of Product |
United States |
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